![molecular formula C14H15NOS B5649929 2,2,8-trimethyl-2,3-dihydrothiopyrano[3,2-b]indol-4(5H)-one](/img/structure/B5649929.png)
2,2,8-trimethyl-2,3-dihydrothiopyrano[3,2-b]indol-4(5H)-one
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Overview
Description
Synthesis Analysis
The synthesis of pyrano[3,2-b]indole derivatives, including structures similar to 2,2,8-trimethyl-2,3-dihydrothiopyrano[3,2-b]indol-4(5H)-one, often involves intramolecular hetero-Diels-Alder reactions. For instance, derivatives have been synthesized from 1-acetyl-2-benzylidene-2,3-dihydro-1H-indol-3-ones through this method, yielding good results. The structures of these compounds were established by X-ray analysis, which confirms the formation of the desired fused ring systems (Davion et al., 2003).
Molecular Structure Analysis
X-ray crystallography plays a crucial role in the unambiguous determination of the molecular structure of pyrano[3,2-b]indole derivatives. This analytical technique has established the structures of various synthesized compounds, confirming the regioselectivity and the expected molecular framework characteristic of this class of compounds (Davion et al., 2003).
Chemical Reactions and Properties
Pyrano[3,2-b]indole compounds participate in a range of chemical reactions, including Diels-Alder reactions, which are pivotal for their synthesis. These reactions not only allow for the construction of the complex molecular architecture but also introduce functional groups that can further modify the chemical properties of the compounds. The Diels-Alder reactions, for example, have been exploited to synthesize various indole derivatives, showcasing the versatility and reactivity of the pyrano[3,2-b]indole framework (Jackson & Moody, 1992).
Physical Properties Analysis
The physical properties of pyrano[3,2-b]indole derivatives, such as solubility, melting points, and photoreactivity, are influenced by their molecular structure. For example, derivatives of 1,3,3-trimethylspiro[indoline-2,2′-benzopyran] exhibit photoreversible color changes in organic solvents, demonstrating the impact of molecular design on physical properties (Shimizu et al., 1969).
properties
IUPAC Name |
2,2,8-trimethyl-3,5-dihydrothiopyrano[3,2-b]indol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NOS/c1-8-4-5-10-9(6-8)13-12(15-10)11(16)7-14(2,3)17-13/h4-6,15H,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWKAFNNKNRCFAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC3=C2SC(CC3=O)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301322070 |
Source
|
Record name | 2,2,8-trimethyl-3,5-dihydrothiopyrano[3,2-b]indol-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301322070 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
0.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24821948 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
354551-49-8 |
Source
|
Record name | 2,2,8-trimethyl-3,5-dihydrothiopyrano[3,2-b]indol-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301322070 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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